Cas no 20647-97-6 ({tricyclo2.2.1.0,2,6heptan-1-yl}methanol)

• Product Name: {tricyclo2.2.1.0,2,6heptan-1-yl}methanol
• CAS No: 20647-97-6
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24531398
• CID: 4787077
• PubChem ID: 12663227
• Update Time: 2025-11-01

{tricyclo2.2.1.0,2,6heptan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.2.1.02,6]heptan-1-ylmethanol
• {tricyclo2.2.1.0,2,6heptan-1-yl}methanol

• MDL： MFCD24531398
• Inchi： 1S/C8H12O/c9-4-8-3-5-1-6(8)7(8)2-5/h5-7,9H,1-4H2
• InChI Key： QOUXKANNLNETSX-UHFFFAOYSA-N
• SMILES： OCC12CC3CC1C2C3

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 152
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids
• Monoterpenoids

Additional information on {tricyclo2.2.1.0,2,6heptan-1-yl}methanol

Comprehensive Overview of {Tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol (CAS No. 20647-97-6): Properties, Applications, and Innovations

{Tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol, identified by its CAS No. 20647-97-6, is a specialized organic compound with a unique tricyclic structure. This molecule has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science due to its versatile reactivity and structural complexity. The compound's tricyclo[2.2.1.0,2,6]heptane backbone provides a rigid framework, making it an ideal candidate for designing high-performance polymers, chiral catalysts, and bioactive intermediates. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable manufacturing processes.

One of the most intriguing aspects of {Tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol is its role in asymmetric synthesis. The compound's stereogenic centers and functional groups enable precise control over enantioselective reactions, a critical requirement in pharmaceutical development. Recent studies highlight its utility in constructing complex natural products and chiral auxiliaries, addressing the growing demand for enantiopure drugs. Additionally, its compatibility with metal-catalyzed reactions and photocatalysis aligns with modern trends in catalytic C–H activation and late-stage functionalization.

Beyond pharmaceuticals, CAS No. 20647-97-6 has found applications in advanced materials. Its rigid structure enhances the thermal stability and mechanical strength of polymeric networks, making it valuable for aerospace composites and high-temperature adhesives. Innovations in 3D printing resins and self-healing materials also leverage this compound's reactivity to create next-generation smart materials. Environmental considerations further drive research into its biodegradability and low-toxicity profile, aligning with global sustainability goals.

The synthesis of {Tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol often involves Diels-Alder cycloadditions or ring-closing metathesis, with recent advancements focusing on flow chemistry and microwave-assisted techniques to improve yield and scalability. Analytical characterization via NMR spectroscopy and X-ray crystallography confirms its structural integrity, while computational modeling aids in predicting its behavior in novel reactions. These methodologies address common queries such as "How to synthesize tricycloheptane derivatives?" or "What are the spectroscopic properties of CAS 20647-97-6?"—frequent topics in academic and industrial forums.

In the context of AI-driven drug discovery, {Tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol serves as a scaffold for virtual screening and QSAR modeling. Its structural motifs are frequently indexed in chemical databases, enabling machine learning algorithms to predict novel bioactive analogs. This intersection of computational chemistry and experimental validation reflects broader trends in accelerating R&D timelines. Furthermore, its potential in flavor and fragrance applications—owing to its camphor-like odor—adds another dimension to its commercial relevance.

Regulatory and safety profiles of CAS No. 20647-97-6 emphasize its compliance with REACH and FDA guidelines, ensuring its safe handling in laboratory and industrial settings. As interest in bio-based chemicals grows, this compound's synthetic pathways from renewable feedstocks are under active investigation. Future directions may explore its integration into carbon capture technologies or energy storage systems, leveraging its unique physicochemical properties.

In summary, {Tricyclo[2.2.1.0,2,6]heptan-1-yl}methanol (CAS No. 20647-97-6) exemplifies the convergence of structural elegance and functional versatility. Its applications span from cutting-edge pharmaceuticals to sustainable materials, driven by ongoing research and technological advancements. For scientists and manufacturers seeking innovative solutions, this compound remains a cornerstone in the evolving landscape of organic chemistry.